Cas no 16630-65-2 (3-(methylsulfanyl)butanoic acid)

• Product Name: 3-(methylsulfanyl)butanoic acid
• CAS No: 16630-65-2
• Molecular Formula: C₅H₁₀O₂S
• Molecular Weight: 134.1967
• CID: 180143
• PubChem ID: 86043

3-(methylsulfanyl)butanoic acid Properties

Names and Identifiers

• Butanoic acid,3-(methylthio)-
• 3-(methylthio)butyric acid
• 3-(methylsulfanyl)butanoic acid
• Einecs 240-682-9
• 3-(Methylthio)butanoic acid
• Butanoic acid, 3-(methylthio)-

• InChIKey： QWAKSOMWGWIYQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O2S/c1-4(8-2)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
• SMILES： CSC(C)CC(O)=O

Computed Properties

• Exact Mass: 134.0402
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 134.04
• Heavy Atom Count: 8
• Complexity: 82.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.49
• Boiling Point: 244.9°C at 760 mmHg
• Flash Point: 101.9°C
• Density: 1.117

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids